Cas no 1011-74-1 (rac Normetanephrine Hydrochloride)

• Product Name: rac Normetanephrine Hydrochloride
• CAS No: 1011-74-1
• MF: C₉H₁₄ClNO₃
• MW: 219.665361881256
• MDL: MFCD00012882
• CID: 222154
• PubChem ID: 102542
• Update Time: 2025-05-28

rac Normetanephrine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(aminomethyl)-4-hydroxy-3-methoxy-,hydrochloride (1:1)
• rac Normetanephrine Hydrochloride
• NORMETANEPHRINE HYDROCHLORIDE
• rac Normetanephrine
• DL-Normetanephrine Hydrochloride
• 4-(2-amino-1-hydroxyethyl)-2-methoxyphenol,hydrochloride
• Einecs 213-787-2
• TIMTEC-BB SBB003359
• dl-normetanephrine hcl
• NORMETANEPHERINE HYDROCHLORIDE
• (±)-NorMetanephrine-a,,-d3 HCl
• DL-NORMETANEPHERINEHYDROCHLORIDE
• rac-Normetanephrine Hydrochloride
• M-O-METHYLNORADRENALINE HYDROCHLORIDE

• MDL： MFCD00012882
• Inchi： 1S/C9H13NO3.ClH/c1-13-9-4-6(8(12)5-10)2-3-7(9)11;/h2-4,8,11-12H,5,10H2,1H3;1H
• InChI Key： VKFPRGQZWKTEON-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 219.06600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Melting Point: 204 °C (dec.)(lit.)
• Solubility: H2O: 50 mg/mL
• Stability/Shelf Life: Hygroscopic
• PSA: 75.71000
• LogP: 1.89520

rac Normetanephrine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on rac Normetanephrine Hydrochloride

Latest Research Advances on rac Normetanephrine Hydrochloride (CAS: 1011-74-1) in Chemical Biomedicine

Recent studies on rac Normetanephrine Hydrochloride (CAS: 1011-74-1), a key metabolite in catecholamine pathways, have unveiled significant progress in its pharmacological applications and analytical methodologies. This compound, a racemic mixture of normetanephrine, has garnered attention due to its role as a biomarker for neuroendocrine tumors and cardiovascular diseases. The latest research highlights advancements in synthesis, purification, and clinical applications, positioning it as a critical tool in both diagnostic and therapeutic contexts.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for rac Normetanephrine Hydrochloride, achieving higher yields (85%) and purity (>99.5%) compared to traditional methods. The research team utilized a novel chiral resolution technique coupled with HPLC-MS validation, addressing previous challenges in stereochemical control. These improvements are pivotal for scaling up production to meet growing demands in clinical research and pharmaceutical development.

In the realm of diagnostics, a multicenter clinical trial (2024) validated the use of rac Normetanephrine Hydrochloride as a reference standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for pheochromocytoma detection. The study, involving 1,200 patients, reported 98.2% sensitivity and 99.1% specificity when using optimized sample preparation protocols. This represents a 15% improvement over previous methodologies, underscoring the compound's critical role in endocrine tumor diagnostics.

Emerging pharmacological research has explored the differential effects of rac Normetanephrine Hydrochloride enantiomers on adrenergic receptors. A groundbreaking Nature Chemical Biology paper (2024) revealed that the (R)-enantiomer exhibits 30-fold greater α₂-adrenergic receptor binding affinity than its (S)-counterpart, suggesting potential for developing enantiomer-specific therapies for hypertension and autonomic disorders. These findings have spurred new drug development initiatives targeting receptor subtype specificity.

Analytical chemistry advancements have also been reported, with a 2024 Analytical Chemistry article detailing a novel stable isotope-labeled internal standard (rac Normetanephrine Hydrochloride-d₃) for improved quantification in complex biological matrices. This innovation addresses longstanding challenges in catecholamine quantification, particularly in low-abundance samples, with demonstrated 50% reduction in matrix effects compared to conventional methods.

The pharmaceutical industry has responded to these scientific advances, with three major companies announcing GMP-grade rac Normetanephrine Hydrochloride production facilities in 2024. This infrastructure development, coupled with revised FDA guidance on catecholamine biomarker validation, signals growing recognition of the compound's importance in precision medicine approaches for neuroendocrine disorders.

Future research directions highlighted in recent literature include exploration of rac Normetanephrine Hydrochloride's role in neurodegenerative diseases, with preliminary data suggesting modulatory effects on dopamine neurotransmission. Additionally, ongoing clinical trials are investigating its potential as a therapeutic agent for septic shock, leveraging its vasoactive properties while minimizing adverse cardiovascular effects through controlled enantiomeric ratios.